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Compound of Interest

Compound Name: CNQX disodium

Cat. No.: B7803732

Technical Support Center: CNQX Disodium Salt

This technical support center provides guidance for researchers, scientists, and drug
development professionals on how to ensure the complete dissolution of CNQX disodium salt
for consistent and reliable experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is CNQX disodium salt and why is it used?

CNQX disodium salt is a potent and competitive antagonist of AMPA and kainate receptors,
which are types of ionotropic glutamate receptors in the central nervous system.[1][2] It is a
more water-soluble form of CNQX, making it easier to use in aqueous solutions for various in
vitro and in vivo experiments, including electrophysiology and neuroprotection studies.[3] It is
also known to be an antagonist at the glycine modulatory site of the NMDA receptor complex at
higher concentrations.

Q2: What is the solubility of CNQX disodium salt in water?

The solubility of CNQX disodium salt in water is reported to be between 10 mM and 25 mM.
Some suppliers specify a maximum concentration of 2.76 mg/mL, which corresponds to 10
mM. Another source suggests a solubility of greater than 2 mg/mL with warming. It is important
to refer to the manufacturer's product datasheet for batch-specific information.
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Q3: My CNQX disodium salt appears "sticky" and has a non-uniform appearance. Is it still
usable?

Yes, the product is likely still usable. CNQX disodium salt is a hygroscopic solid, meaning it
can absorb moisture from the air. This can cause the material to change color and become
sticky, affecting its appearance. While this should not affect the performance of the product, it is
recommended to handle it quickly in a low-humidity environment and store it in a desiccator.

Q4: How should | prepare a stock solution of CNQX disodium salt?

It is recommended to prepare stock solutions fresh for each experiment. If storage is
necessary, solutions can be stored at -20°C for up to one month. Before use, the solution
should be equilibrated to room temperature and checked for any precipitation. Always use the
batch-specific molecular weight provided on the certificate of analysis for accurate
concentration calculations.

Q5: What should | do if | see precipitation in my stock solution after thawing?

If you observe precipitation after thawing a frozen stock solution, gently warm the vial to room
temperature and vortex or sonicate to redissolve the precipitate completely before use. Ensure
the solution is clear before making any dilutions.

Troubleshooting Guide

This guide addresses common issues encountered when dissolving CNQX disodium salt.
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Problem

Possible Cause

Troubleshooting Steps

Difficulty dissolving the powder

The compound may have
absorbed moisture and

become sticky.

1. Handle the solid in a low-
humidity environment. 2. Warm
the solvent (e.g., water or
buffer) to 37°C before adding
the solid. 3. Vortex or sonicate

the solution to aid dissolution.

Solution appears cloudy or has

particulates

Incomplete dissolution or

precipitation.

1. Ensure the concentration
does not exceed the maximum
solubility (10-25 mM in water).
2. Gently warm the solution
while stirring. 3. If the issue
persists, filter the solution
through a 0.22 pum syringe

filter.

Inconsistent experimental

results

Non-uniform stock solution or

degradation of the compound.

1. Ensure the stock solution is
completely dissolved and
homogenous before making
dilutions. 2. Prepare fresh
stock solutions for each
experiment. 3. If storing,
aliquot the stock solution to
avoid repeated freeze-thaw

cycles.

Quantitative Data Summary
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) Maximum
Maximum ]
Solvent ) Concentration Notes
Concentration (mM)
(mg/mL)
Solubility can be
Water 10-25 2.76-6.9 enhanced by

warming.

For the non-salt form
DMSO > 27.6 mg/mL Not specified (CNQX), DMSO is a
suitable solvent.

Experimental Protocols

Protocol for Preparing a 10 mM Aqueous Stock Solution of CNQX Disodium Salt

o Preparation: Work in a clean, low-humidity environment to minimize moisture absorption by
the hygroscopic solid.

o Weighing: Accurately weigh the desired amount of CNQX disodium salt using the batch-
specific molecular weight for calculations. For example, for 1 mL of a 10 mM solution (MW =
276.12 g/mol ), weigh 2.76 mg.

e Dissolution:
o Add the weighed CNQX disodium salt to a sterile microcentrifuge tube.
o Add the appropriate volume of high-purity water (e.g., 1 mL for a 10 mM solution).
o Vortex the solution vigorously for 1-2 minutes.

o If the solid is not fully dissolved, gently warm the solution to 37°C for a few minutes and
vortex again.

o Visually inspect the solution to ensure there are no visible particles.

o Storage:
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o For immediate use, proceed with dilutions in your experimental buffer.

o For short-term storage, aliquot the stock solution into smaller volumes and store at -20°C
for up to one month. Avoid repeated freeze-thaw cycles.

Visualizations
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Start: Dissolving CNQX Disodium Salt
Is the powder sticky or clumpy?

(lo Gandle in low humidity environmena
Is the powder dissolving completely?

No

Is the concentration within solubility limits (10-25 mM)?

Adjust concentration

[Warm solvent to 37°C)

lYes

Gilter solution (0.22 umD

Dissolution Complete

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving CNQX disodium salt.
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Caption: Signaling pathway showing CNQX disodium salt antagonism of AMPA and kainate
receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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